6-{2-[(Pyrimidin-2-yl)sulfanyl]acetamido}hexanoic acid

• Molecular Formula: C12H17N3O3S
• Molecular Weight: 283.35 g/mol
• IUPAC Name: 6-[(2-pyrimidin-2-ylsulfanylacetyl)amino]hexanoic acid
• InChI: InChI=1S/C12H17N3O3S/c16-10(9-19-12-14-7-4-8-15-12)13-6-3-1-2-5-11(17)18/h4,7-8H,1-3,5-6,9H2,(H,13,16)(H,17,18)
• InChI Key: SEAITKLGESUWMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC(=O)NCCCCCC(=O)O
• CAS No.: 922182-31-8

Description

6-{2-[(Pyrimidin-2-yl)sulfanyl]acetamido}hexanoic acid is a chemical compound that features a pyrimidine ring substituted with a sulfanyl group at the 2-position, linked to an acetamido group, which is further connected to a hexanoic acid chain.

Preparation Methods

The synthesis of 6-{2-[(Pyrimidin-2-yl)sulfanyl]acetamido}hexanoic acid typically involves several steps, starting with the preparation of the pyrimidine ring. One common method involves the cyclization of appropriate precursors through [3+3], [4+2], or [5+1] cyclization processes . . The acetamido group is then introduced via acylation reactions, and finally, the hexanoic acid chain is attached through standard amidation reactions.

Chemical Reactions Analysis

6-{2-[(Pyrimidin-2-yl)sulfanyl]acetamido}hexanoic acid undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones under appropriate conditions.

Reduction: The compound can be reduced to modify the functional groups, such as converting the acetamido group to an amine.

Substitution: The pyrimidine ring can undergo nucleophilic substitution reactions, particularly at the 2-position where the sulfanyl group is located. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like amines or thiols.

Scientific Research Applications

6-{2-[(Pyrimidin-2-yl)sulfanyl]acetamido}hexanoic acid has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits various biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in the development of new drugs targeting specific biological pathways.

Industry: The compound is used in the development of agrochemicals and other industrial products due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of 6-{2-[(Pyrimidin-2-yl)sulfanyl]acetamido}hexanoic acid involves its interaction with specific molecular targets and pathways. The sulfanyl group can influence oxidative processes, while the pyrimidine ring can interact with nucleic acids and proteins, modulating their function. The acetamido and hexanoic acid moieties contribute to the compound’s overall bioactivity by enhancing its binding affinity and stability .

Comparison with Similar Compounds

6-{2-[(Pyrimidin-2-yl)sulfanyl]acetamido}hexanoic acid can be compared with other similar compounds, such as:

2-(Pyrimidin-2-ylsulfanyl)propanoic acid: This compound has a similar sulfanyl-pyrimidine structure but differs in the acetamido and hexanoic acid moieties.

2-(Pyridin-2-ylsulfanyl)propanoic acid: This compound features a pyridine ring instead of a pyrimidine ring, leading to different chemical and biological properties. The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical reactivity and biological activity.